1-(Aminomethyl)-5-methoxynaphthalene

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• IUPAC Name: (5-methoxynaphthalen-1-yl)methanamine
• InChI: InChI=1S/C12H13NO/c1-14-12-7-3-5-10-9(8-13)4-2-6-11(10)12/h2-7H,8,13H2,1H3
• InChI Key: XLFWSAFIHRKZHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C(C=CC=C21)CN

Description

1-(Aminomethyl)-5-methoxynaphthalene is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

To a solution of LiAlH4 (244 mg, 6.44 mmol) in THF (30 mL) at rt under nitrogen was added 5-methoxynaphthalene-1-carbonitrile (Preparation 11) (513 mg, 2.80 mmol). The reaction mixture was heated to 90° C. for 3 h, then cooled to rt. Water (0.25 mL) was added followed by 1M NaOH (0.25 mL) and water (0.5 mL). The mixture was filtered through Celite and the solvent removed in vacuo to give the title compound: RT=1.99 min; m/z (ES+)=188.0 [M+H]+.